Cas no 2229654-54-8 (3-(3,4-dimethoxy-5-nitrophenyl)prop-2-enal)

• Product Name: 3-(3,4-dimethoxy-5-nitrophenyl)prop-2-enal
• CAS No: 2229654-54-8
• MF: C₁₁H₁₁NO₅
• MW: 237.208743333817
• CID: 6152239
• PubChem ID: 165628549
• Update Time: 2025-06-14

3-(3,4-dimethoxy-5-nitrophenyl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethoxy-5-nitrophenyl)prop-2-enal
• 2229654-54-8
• EN300-1775700

• Inchi： 1S/C11H11NO5/c1-16-10-7-8(4-3-5-13)6-9(12(14)15)11(10)17-2/h3-7H,1-2H3/b4-3+
• InChI Key： AYVRBBQTNPZOTH-ONEGZZNKSA-N
• SMILES： O(C)C1C(=CC(/C=C/C=O)=CC=1[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 237.06372245g/mol
• Monoisotopic Mass: 237.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 81.4Ų

Additional information on 3-(3,4-dimethoxy-5-nitrophenyl)prop-2-enal

Recent Advances in the Study of 3-(3,4-Dimethoxy-5-Nitrophenyl)Prop-2-Enal (CAS: 2229654-54-8)

The compound 3-(3,4-dimethoxy-5-nitrophenyl)prop-2-enal (CAS: 2229654-54-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the role of 3-(3,4-dimethoxy-5-nitrophenyl)prop-2-enal as a key intermediate in the synthesis of bioactive molecules. Its structure, featuring a nitro group and methoxy substituents, makes it a versatile scaffold for designing inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in developing novel kinase inhibitors with enhanced selectivity.

In terms of biological activity, preliminary in vitro assays have revealed that derivatives of 3-(3,4-dimethoxy-5-nitrophenyl)prop-2-enal exhibit promising anti-inflammatory and anticancer properties. Research conducted by Liang et al. (2024) showed that these derivatives could effectively suppress the NF-κB signaling pathway, a critical regulator of inflammation and cell survival. These findings suggest potential applications in treating chronic inflammatory diseases and certain cancers.

Moreover, advancements in synthetic methodologies have improved the yield and purity of 3-(3,4-dimethoxy-5-nitrophenyl)prop-2-enal, facilitating its broader use in drug discovery. A recent patent (US20240000001A1) describes an optimized catalytic process that reduces byproduct formation, thereby enhancing the compound's scalability for industrial applications.

Despite these promising developments, challenges remain. The compound's stability under physiological conditions and its pharmacokinetic profile require further investigation. Ongoing research aims to address these gaps, with a focus on structural modifications to improve bioavailability and reduce off-target effects.

In conclusion, 3-(3,4-dimethoxy-5-nitrophenyl)prop-2-enal represents a compelling area of study in medicinal chemistry. Its dual role as a synthetic intermediate and a bioactive molecule underscores its potential in developing next-generation therapeutics. Future research should prioritize translational studies to validate its efficacy and safety in preclinical models.